Cas no 83766-99-8 (4H-1-Benzopyran-4-one,2-(ethylmethylamino)-6-phenyl-)

4H-1-Benzopyran-4-one,2-(ethylmethylamino)-6-phenyl- structure
83766-99-8 structure
Product name:4H-1-Benzopyran-4-one,2-(ethylmethylamino)-6-phenyl-
CAS No:83766-99-8
MF:C18H17NO2
MW:279.33308
CID:721998
PubChem ID:55141

4H-1-Benzopyran-4-one,2-(ethylmethylamino)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(ethylmethylamino)-6-phenyl-
    • 2-(Etilmetilammino)-6-fenilcromone [Italian]
    • 2-[ethyl(methyl)amino]-6-phenylchromen-4-one
    • 2-(Ethyl(methyl)amino)-6-phenyl-4H-chromen-4-one
    • 2-(Etilmetilammino)-6-fenilcromone
    • 83766-99-8
    • n-ethyl,n-methyl-2-amino-6-phenyl-4h-chromen-4-one
    • DTXSID20232624
    • 2-(Ethylmethylamino)-6-phenyl-4H-1-benzopyran-4-one
    • CHROMONE, 2-(ETHYLMETHYLAMINO)-6-PHENYL-
    • 2-[ethyl(methyl)amino]-6-phenyl-4H-chromen-4-one
    • 2-(Ethylmethylamino)-6-phenylchromone
    • Inchi: InChI=1S/C18H17NO2/c1-3-19(2)18-12-16(20)15-11-14(9-10-17(15)21-18)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3
    • InChI Key: BCIAYWPWBWTFKN-UHFFFAOYSA-N
    • SMILES: CCN(C)C1=CC(=O)C2=C(O1)C=CC(=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 279.125928785g/mol
  • Monoisotopic Mass: 279.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų
  • XLogP3: 3.9

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